Cas no 86864-21-3 (Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-)

• Product name: Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-
• CAS No: 86864-21-3
• MF: C₂₃H₁₆N₂
• MW: 320.38654
• CID: 660325
• PubChem ID: 13223979

Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-
• 3-(2,5-diphenyl-1H-pyrrol-3-yl)benzonitrile
• 86864-21-3
• DTXSID10529813

• Inchi： InChI=1S/C23H16N2/c24-16-17-8-7-13-20(14-17)21-15-22(18-9-3-1-4-10-18)25-23(21)19-11-5-2-6-12-19/h1-15,25H
• InChI Key： JYVKOVJOENRDEH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=C(N2)C3=CC=CC=C3)C4=CC=CC(=C4)C#N

Computed Properties

• Exact Mass: 320.131348519g/mol
• Monoisotopic Mass: 320.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6Ų
• XLogP3: 5.4